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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Esprocarb as a
reference standard in the quantitative analysis of pesticide residues in environmental and
agricultural matrices. The protocols detailed below are based on established methodologies for
pesticide residue analysis, including sample preparation, extraction, cleanup, and instrumental
analysis.

Introduction

Esprocarb is a thiocarbamate herbicide used to control weeds in paddy rice and other crops.
[1] Monitoring its residues in soil, water, and food commaodities is crucial for ensuring
environmental safety and regulatory compliance. Accurate quantification of Esprocarb
residues requires the use of a certified reference standard. This document outlines the
analytical methodologies for using an Esprocarb reference standard for the determination of
its residues in various samples.

Physicochemical Properties of Esprocarb
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Property Value Reference
S-Benzyl 1,2-
Chemical Name dimethylpropyl(ethyl)thiocarba [2]
mate
CAS Number 85785-20-2 [1][2]
Molecular Formula C1sH23NOS [2]
Molecular Weight 265.4 g/mol

Quantitative Data Summary

The following tables summarize the typical performance data for the analytical methods
described in this document. These values are provided as a general guideline and may vary
depending on the specific matrix, instrumentation, and laboratory conditions. Method validation
should be performed to determine the actual performance characteristics in your laboratory.

Table 1: Method Detection and Quantification Limits

L . Limit of
) Limit of Detection .
Matrix Method Quantification

(LOD) (mglkg)
(LOQ) (mglkg)
) QUEChERS with GC-
Soil 0.003 0.01
MS/MS
_ QUEChERS with LC-
Rice (Brown) 0.001 0.005
MS/MS
Water SPE with LC-MS/MS 0.001 pg/L 0.004 ug/L

Table 2: Recovery and Precision Data
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. Relative Standard
Spiking Level Average Recovery

Matrix (malkg) (%) Deviation (RSD)
(%)

Soil 0.01 95 8

0.1 98 6

Rice (Brown) 0.01 92 10

0.1 96 7

Water (ug/L) 0.01 99 5

0.1 102 4

Table 3: Linearity of Calibration

Matrix Calibration Range Correlation Coefficient (r?)
Soil (Matrix-Matched) 0.005 - 0.5 mg/kg >0.995
Rice (Matrix-Matched) 0.001 - 0.1 mg/kg >0.998
Water (Solvent-Based) 0.002 - 0.2 pg/L >0.999

Experimental Protocols

Protocol 1: Analysis of Esprocarb in Soil using
QUEChERS and GC-MS/MS

This protocol is based on the widely used QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method for the extraction and cleanup of pesticide residues from soil.

1. Sample Preparation and Extraction:
» Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

e For dry soil, add 7 mL of deionized water, vortex, and allow to hydrate for 30 minutes.
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Add 10 mL of acetonitrile.

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4, 1 g NaCl, 1 g sodium citrate tribasic
dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

Immediately shake vigorously for 1 minute.

Centrifuge at = 5000 rcf for 5 minutes.

. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg
MgSO0Oa4, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

Vortex for 30 seconds.

Centrifuge at = 5000 rcf for 2 minutes.

. Instrumental Analysis (GC-MS/MS):

Transfer the cleaned extract into an autosampler vial.

GC Conditions:

o

Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 pm) or equivalent.

[¢]

Inlet Temperature: 280 °C.

[¢]

Injection Volume: 1 pL (splitless).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

[e]

o

Oven Program: Start at 70 °C (hold 2 min), ramp to 150 °C at 25 °C/min, then to 300 °C at
10 °C/min (hold 5 min).

MS/MS Conditions:

o lonization Mode: Electron lonization (El).
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o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o Precursor lon > Product lons (Quantifier, Qualifier): To be determined by direct infusion of
the Esprocarb reference standard.

Protocol 2: Analysis of Esprocarb in Rice using
QUEChERS and LC-MS/MS

This protocol is adapted for the analysis of Esprocarb in a high-starch matrix like rice.
1. Sample Preparation and Extraction:

e Weigh 5 g of ground brown rice into a 50 mL centrifuge tube.

e Add 10 mL of deionized water and let it sit for 10 minutes to reconstitute.

e Add 10 mL of acetonitrile and shake vigorously for 1 minute.

o Add QUECHhERS extraction salts (CEN standard: 4 g MgSOa, 1 g NaCl, 1 g sodium citrate,
0.5 g disodium citrate sesquihydrate).

e Shake vigorously for 1 minute.
o Centrifuge at = 5000 rpm for 5 minutes.
2. d-SPE Cleanup:
o Follow the same procedure as in Protocol 1, Step 2.
3. Instrumental Analysis (LC-MS/MS):
« Dilute the final extract with mobile phase A (e.g., 1:1 v/v).
» LC Conditions:
o Column: C18 column (e.g., 100 x 2.1 mm, 1.8 um).

o Mobile Phase A: 5 mM ammonium formate in water.
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Mobile Phase B: Acetonitrile.

[e]

(¢]

Gradient: A suitable gradient to achieve good separation.

Flow Rate: 0.3 mL/min.

[¢]

[¢]

Injection Volume: 2 pL.

e MS/MS Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Acquisition Mode: MRM.

o Precursor lon > Product lons (Quantifier, Qualifier): To be determined by direct infusion of
the Esprocarb reference standard.

Protocol 3: Analysis of Esprocarb in Water using Solid-
Phase Extraction (SPE) and LC-MS/MS

This protocol is designed for the trace analysis of Esprocarb in water samples.
1. Sample Preparation and SPE:
 Filter a 500 mL water sample through a 0.45 um filter.

e Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL
of deionized water.

o Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.
o Wash the cartridge with 5 mL of deionized water.

e Dry the cartridge under vacuum for 10 minutes.

» Elute the analyte with 6 mL of acetonitrile.

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.
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» Reconstitute the residue in 1 mL of the initial mobile phase.
2. Instrumental Analysis (LC-MS/MS):

+ Follow the same LC-MS/MS conditions as described in Protocol 2, Step 3.

Diagrams
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Caption: Workflow for Esprocarb residue analysis.
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Caption: Role of reference standard in quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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